![molecular formula C17H17ClN2O3 B2837925 N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide CAS No. 13791-45-2](/img/structure/B2837925.png)
N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide
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Description
N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide, also known as C16, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a hydrazide derivative of benzoic acid and has been synthesized through a multi-step process. C16 has been found to exhibit promising biological activities, making it a valuable tool for researchers in various fields.
Scientific Research Applications
Anticancer Properties
CBH exhibits potential as an anticancer agent. Researchers have investigated its effects on tumor cell growth, apoptosis, and metastasis inhibition. Preclinical studies suggest that CBH may interfere with cancer cell signaling pathways, making it a promising candidate for further investigation in cancer therapy .
Anti-Inflammatory Activity
CBH has demonstrated anti-inflammatory properties. It may modulate immune responses by inhibiting pro-inflammatory cytokines and enzymes. Researchers explore its potential in treating inflammatory diseases, such as rheumatoid arthritis and colitis .
Antimicrobial Effects
Studies have examined CBH’s antimicrobial activity against bacteria, fungi, and parasites. It could serve as a lead compound for developing novel antimicrobial agents. Further research is needed to understand its mechanism of action and optimize its efficacy .
Neuroprotective Potential
CBH shows promise in protecting neurons from oxidative stress and neurodegenerative conditions. Researchers investigate its role in Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative disorders. CBH’s antioxidant and anti-inflammatory properties contribute to its neuroprotective effects .
Chemical Biology and Drug Design
CBH serves as a valuable scaffold for designing new compounds. Medicinal chemists modify its structure to create derivatives with enhanced properties. These derivatives can target specific receptors, enzymes, or pathways, aiding drug discovery efforts .
properties
IUPAC Name |
N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClN2O3/c1-11-10-14(18)8-9-15(11)23-12(2)16(21)19-20-17(22)13-6-4-3-5-7-13/h3-10,12H,1-2H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZLSFVLZLJDCHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OC(C)C(=O)NNC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[2-(4-chloro-2-methylphenoxy)propanoyl]benzohydrazide |
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